Cas no 6912-96-5 ((5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide)

• Product Name: (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide
• CAS No: 6912-96-5
• MF: C₃₀H₄₅NO₄
• MW: 483.6826
• CID: 4762980
• Update Time: 2025-06-08

(5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide Chemical and Physical Properties

Names and Identifiers

• Cholanilide (8CI)
• (3α,5β,7α,12α)-3,7,12-Trihydroxy-N-phenylcholan-24-amide
• (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide

• Inchi： 1S/C30H45NO4/c1-18(9-12-27(35)31-20-7-5-4-6-8-20)22-10-11-23-28-24(17-26(34)30(22,23)3)29(2)14-13-21(32)15-19(29)16-25(28)33/h4-8,18-19,21-26,28,32-34H,9-17H2,1-3H3,(H,31,35)/t18-,19+,21-,22-,23+,24+,25-,26+,28+,29+,30-/m1/s1
• InChI Key： PDSXWZASFPIWEW-ANGOZFNYSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]3([H])C([H])([H])[C@]([H])([C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C3C([H])=C([H])C([H])=C([H])C=3[H])=O)[C@]21C([H])([H])[H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 768
• XLogP3: 4.9
• Topological Polar Surface Area: 89.8

Additional information on (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide

Introduction to (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide (CAS No. 6912-96-5)

(5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide (CAS No. 6912-96-5) is a synthetic bile acid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in various medical fields. This compound is characterized by its unique structural features, including three hydroxyl groups at positions 3, 7, and 12, and an N-phenyl group attached to the cholan-24-amide moiety. These structural elements contribute to its distinct biological activities and pharmacological properties.

The chemical structure of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide is derived from the bile acid cholic acid, which is a naturally occurring compound in the human body. The addition of the N-phenyl group and the specific hydroxylation pattern significantly alters its biological behavior, making it a valuable candidate for research and development in pharmaceuticals.

Recent studies have highlighted the potential of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide in various therapeutic areas. One of the most promising applications is in the treatment of metabolic disorders, particularly those related to cholesterol metabolism and bile acid homeostasis. Bile acids play a crucial role in lipid metabolism and have been implicated in conditions such as hypercholesterolemia and non-alcoholic fatty liver disease (NAFLD). The ability of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide to modulate bile acid signaling pathways makes it a potential therapeutic agent for these conditions.

In addition to its metabolic effects, (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide has shown promise in anti-inflammatory and anti-cancer research. Bile acids are known to have anti-inflammatory properties by modulating immune cell function and reducing cytokine production. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases such as inflammatory bowel disease (IBD) and rheumatoid arthritis.

The anti-cancer properties of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide have also been explored. Research has shown that it can induce apoptosis in cancer cells and inhibit cell proliferation. These effects are attributed to its ability to activate specific signaling pathways involved in cell death and growth inhibition. For instance, it has been shown to activate the Fas/FasL pathway and upregulate pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic properties of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide are another important aspect of its potential therapeutic use. Studies have indicated that it has good oral bioavailability and a favorable pharmacokinetic profile, which enhances its suitability for drug development. Its stability under physiological conditions and low toxicity further support its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide in various medical conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, (5beta)-3alpha,7alpha,12alpha-trihydroxy-N-phenyl-cholan-24-amide (CAS No. 6912-96-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the treatment of metabolic disorders, inflammatory diseases, and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical fields.